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Compound of Interest

Compound Name: Arsenal

Cat. No.: B013267

Arsenal® herbicide is a broad-spectrum herbicide used for the control of a wide range of
annual and perennial grasses, broadleaf weeds, vines, and woody species. Its efficacy is
rooted in its specific chemical composition, primarily centered around the active ingredient,
imazapyr. This guide provides a detailed analysis of the chemical makeup of various Arsenal®
herbicide formulations.

Chemical Composition Overview

The primary active ingredient in Arsenal® herbicide is imazapyr, which is typically formulated
as an isopropylamine salt to enhance its solubility and movement within the plant. The
concentration of this active ingredient can vary depending on the specific product formulation.
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Concentration

Chemical Molecular . .
Component (Weight/Weigh  CAS Number
Name Formula
t %)
Imazapyr _
) ) ] C13H15N30s3 - Varies (e.g.,
Active Ingredient  Isopropylamine 81510-83-0
CsHoN 22.65% - 53.1%)
Salt
Constituent of
Imazapyr C13H15Ns0s3 - 81334-34-1
the Salt
Constituent of ]
Isopropylamine CsHoN - 75-31-0
the Salt
Inert components
] (e.g., water, ) ) )
Other Ingredients Not applicable Varies Not applicable

surfactants, anti-

foaming agents)

Note: The concentration of the active ingredient and other components can differ between
various Arsenal® product formulations such as Arsenal® Applicator's Concentrate and
Arsenal® PowerLine. For instance, Arsenal® Applicator's Concentrate contains 53.1%
isopropylamine salt of imazapyr.

Experimental Protocols

Detailed experimental protocols for the formulation of commercial herbicides like Arsenal® are
proprietary to the manufacturer (BASF). The synthesis of the active ingredient, imazapyr, and
its subsequent formulation into the isopropylamine salt involves specific chemical reactions and
purification processes that are not publicly disclosed.

Quality control and analytical chemistry protocols for determining the concentration of the
active ingredient in the final product typically involve methods such as High-Performance Liquid
Chromatography (HPLC).

Visualizing the Chemical Composition and Structure
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The following diagrams illustrate the relationships between the components of Arsenal®
herbicide and the chemical structure of its active ingredient.
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Caption: Composition of Arsenal Herbicide.

Click to download full resolution via product page
Caption: Chemical Structure of Imazapyr Isopropylamine Salt.

 To cite this document: BenchChem. [Arsenal Herbicide: A Technical Examination of its
Chemical Composition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013267#what-is-the-chemical-composition-of-
arsenal-herbicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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